Cas no 1003021-01-9 ((5R)-5-aminopiperidin-2-one hydrochloride)

• Product Name: (5R)-5-aminopiperidin-2-one hydrochloride
• CAS No: 1003021-01-9
• MF: C₅H₁₁ClN₂O
• MW: 150.606640100479
• MDL: MFCD03094720
• CID: 841998
• PubChem ID: 42614519
• Update Time: 2025-11-06

(5R)-5-aminopiperidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-5-Aminopiperidin-2-one hydrochloride
• (5R)-5-aminopiperidin-2-one,hydrochloride
• (R)-5-Amino-piperidin-2-one.HCl
• (R)-5-Amino-piperidin-2-one HCl
• AK121860
• KB-03337
• RL00026
• RW3664
• SureCN589381
• 4-(R)-AMINO-D-VALEROLACTAM HCL
• (5R)-5-aminopiperidin-2-one hydrochloride
• (R)- 5-Amino-piperidin-2-one hydrochloride
• P10248
• (5R)-5-Aminopiperidin-2-one--hydrogen chloride (1/1)
• EN300-7386666
• AS-50445
• SCHEMBL589381
• (R)-5-Amino-2-piperidone Hydrochloride
• DTXSID80655138
• (R)-5-Aminopiperidin-2-one HCl
• J-502237
• 1003021-01-9
• (R)-5-Aminopiperidin-2-onehydrochloride
• 2-Piperidinone, 5-amino-, hydrochloride (1:1), (5R)-
• (5R)-5-aminopiperidin-2-one;hydrochloride
• (5R)-5-aminopiperidin-2-one HCl
• CS-0054409
• MFCD03094720
• (R)-5-Aminopiperidin-2-one hydrochloride, 95%
• AKOS016011124

• MDL： MFCD03094720
• Inchi： 1S/C5H10N2O.ClH/c6-4-1-2-5(8)7-3-4;/h4H,1-3,6H2,(H,7,8);1H/t4-;/m1./s1
• InChI Key： KFJLLOJCPFYWRV-PGMHMLKASA-N
• SMILES： Cl.O=C1CC[C@H](CN1)N

Computed Properties

• Exact Mass: 150.05600
• Monoisotopic Mass: 150.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 1.05480

Additional information on (5R)-5-aminopiperidin-2-one hydrochloride

Recent Advances in the Study of (5R)-5-aminopiperidin-2-one hydrochloride (CAS: 1003021-01-9)

The compound (5R)-5-aminopiperidin-2-one hydrochloride (CAS: 1003021-01-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in medicinal chemistry.

Recent studies have highlighted the role of (5R)-5-aminopiperidin-2-one hydrochloride as a key intermediate in the synthesis of novel bioactive molecules. Its chiral structure and functional groups make it a versatile building block for the development of pharmaceuticals targeting neurological disorders, infectious diseases, and cancer. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the bioavailability of protease inhibitors, suggesting its potential in antiviral drug formulations.

In terms of synthesis, researchers have developed more efficient and scalable methods for producing (5R)-5-aminopiperidin-2-one hydrochloride. A recent publication in Organic Process Research & Development outlined a green chemistry approach that minimizes waste and improves yield, addressing previous challenges in large-scale production. This advancement is particularly significant for industrial applications, where cost-effectiveness and sustainability are critical factors.

Pharmacological evaluations have revealed promising results regarding the compound's safety and efficacy. Preclinical trials conducted in 2024 indicated low toxicity profiles and favorable pharmacokinetic properties, supporting its potential as a candidate for further clinical development. Additionally, its mechanism of action has been elucidated through molecular docking studies, which identified specific interactions with target proteins involved in disease pathways.

Looking ahead, ongoing research is exploring the broader applications of (5R)-5-aminopiperidin-2-one hydrochloride in personalized medicine and combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical use. Future studies will likely focus on optimizing its derivatives for enhanced therapeutic effects and reduced side effects.

In conclusion, (5R)-5-aminopiperidin-2-one hydrochloride represents a promising compound with diverse applications in drug discovery and development. Its recent advancements in synthesis, pharmacological evaluation, and mechanistic understanding underscore its potential to address unmet medical needs. Continued research and innovation in this area will be crucial for realizing its full therapeutic potential.